Cas no 2171515-83-4 (3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol)
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol
- 2171515-83-4
- EN300-1643835
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- Inchi: 1S/C9H19NO3/c1-8(10,6-12-2)9(11)4-3-5-13-7-9/h11H,3-7,10H2,1-2H3
- InChI Key: MOPOLMJOZJRSDT-UHFFFAOYSA-N
- SMILES: O1CCCC(C1)(C(C)(COC)N)O
Computed Properties
- Exact Mass: 189.13649347g/mol
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 64.7Ų
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1643835-0.05g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 0.05g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-0.1g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 0.1g |
$1384.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-0.25g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 0.25g |
$1447.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-0.5g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 0.5g |
$1509.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-1.0g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-2.5g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 2.5g |
$3080.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-5.0g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 5g |
$4557.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-10.0g |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 10g |
$6758.0 | 2023-06-04 | ||
| Enamine | EN300-1643835-50mg |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 50mg |
$1320.0 | 2023-09-22 | ||
| Enamine | EN300-1643835-100mg |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol |
2171515-83-4 | 100mg |
$1384.0 | 2023-09-22 |
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol
Professional Introduction to 3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol (CAS No. 2171515-83-4)
3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171515-83-4, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound includes a hydroxyl group and an amino-substituted propanol moiety, which contribute to its reactivity and versatility in various chemical transformations.
The compound’s structure, featuring an oxan-3-ol backbone, suggests a potential role in the synthesis of more complex molecules. The presence of both hydroxyl and amino functional groups makes it a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic compounds. These features are particularly relevant in the context of modern pharmaceutical research, where the development of novel heterocyclic scaffolds is a key focus.
In recent years, there has been growing interest in the use of oxan derivatives as pharmacophores due to their biological activity and structural diversity. The specific arrangement of atoms in 3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol allows for diverse modifications, making it a versatile building block for medicinal chemists. Researchers have been exploring its potential in the synthesis of small-molecule inhibitors targeting various biological pathways.
One of the most compelling aspects of this compound is its utility in the development of enzyme inhibitors. The combination of an amino group and a hydroxyl group provides multiple sites for interaction with biological targets, enhancing its binding affinity. This has led to investigations into its efficacy as an inhibitor for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Preliminary studies have shown promising results in vitro, suggesting that further exploration could yield novel therapeutic agents.
The synthetic pathways for 3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol have also been a subject of interest. The compound can be synthesized through multi-step organic reactions that involve the introduction and manipulation of functional groups. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, have been employed to achieve high yields and purity. These methods are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.
The role of computational chemistry in optimizing the synthesis and properties of 3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol cannot be overstated. Molecular modeling techniques have been used to predict the behavior of this compound under various conditions, aiding in the design of efficient synthetic routes. Additionally, computational studies have provided insights into its potential interactions with biological targets, guiding the development of more effective drug candidates.
In conclusion, 3-(2-amino-1-methoxypropan-2-yl)oxan-3-ol (CAS No. 2171515-83-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly heterocyclic compounds with biological activity. The growing body of research on this compound underscores its importance as a building block for novel therapeutic agents. As research continues to advance, it is likely that new applications and derivatives will be discovered, further solidifying its role in the field.
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